Cas no 799269-67-3 (1H-1,2,4-Triazole, 3-bromo-5-(2,4-difluorophenyl)-1-(2-methylpropyl)-)

• Product name: 1H-1,2,4-Triazole, 3-bromo-5-(2,4-difluorophenyl)-1-(2-methylpropyl)-
• CAS No: 799269-67-3
• MF: C₁₂H₁₂BrF₂N₃
• MW: 316.144588470459
• CID: 531430
• PubChem ID: 58792965

1H-1,2,4-Triazole, 3-bromo-5-(2,4-difluorophenyl)-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-bromo-5-(2,4-difluorophenyl)-1-(2-methylpropyl)-
• 3-bromo-5-(2,4-difluorophenyl)-1-(2-methylpropyl)-1,2,4-triazole
• SCHEMBL3191423
• 799269-67-3
• 3-Bromo-5-(2,4-difluorophenyl)-1-(2-methylpropyl)-1H-1,2,4-triazole
• DTXSID90730107

• Inchi： InChI=1S/C12H12BrF2N3/c1-7(2)6-18-11(16-12(13)17-18)9-4-3-8(14)5-10(9)15/h3-5,7H,6H2,1-2H3
• InChI Key： SKYFDYBIGKEHAD-UHFFFAOYSA-N
• SMILES： CC(C)CN1C(=NC(=N1)Br)C2=C(C=C(C=C2)F)F

Computed Properties

• Exact Mass: 315.01827g/mol
• Monoisotopic Mass: 315.01827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7Ų
• XLogP3: 4.2